Cas no 5032-51-9 (Benzoic acid, 4-(diphenylphosphino)-, methyl ester)

• Product Name: Benzoic acid, 4-(diphenylphosphino)-, methyl ester
• CAS No: 5032-51-9
• MF: C₂₀H₁₇O₂P
• MW: 320.321546316147
• CID: 365253
• PubChem ID: 11162984
• Update Time: 2025-04-19

Benzoic acid, 4-(diphenylphosphino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(diphenylphosphino)-, methyl ester
• methyl 4-diphenylphosphanylbenzoate
• RCISAPWELCFSQI-UHFFFAOYSA-N
• p-carbomethoxyphenyldiphenylphosphine
• DTXSID60457399
• SCHEMBL9340188
• 5032-51-9

• Inchi： 1S/C20H17O2P/c1-22-20(21)16-12-14-19(15-13-16)23(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： RCISAPWELCFSQI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 320.09671
• Monoisotopic Mass: 320.09661678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.23140